Cas no 129496-10-2 (Milbemycin oxime)

• Product Name: Milbemycin oxime
• CAS No: 129496-10-2
• MF: C₁₂₆H₁₇₆N₄O₂₈
• MW: 2194.75568008423
• MDL: MFCD09038910
• CID: 63999
• Update Time: 2025-07-04

Milbemycin oxime Chemical and Physical Properties

Names and Identifiers

• Milbemycin oxime
• Milbemite
• Milbemycin Oxime (Mixture of Milbemycin Oxime A3 and Milbemycin Oxime A4, 80:20)
• Interceptor flavor tabs
• Milbemycin A,5-oxime
• Trifexis
• UNII-0502PUN0GT
• Milbemycin Oxime (200 mg)
• Milbemycin oxime CRS
• Milbemycin Oxime (Mixture of Milbemycin Oxime A3 and A4)
• Milbemycin OximeQ: What is Milbemycin Oxime Q: What is the CAS Number of Milbemycin Oxime Q: What is the storage condition of Milbemycin Oxime
• Milbemycin Oxime (1443806)
• β-phenylacrylophenone

• MDL： MFCD09038910
• Inchi： 1S/2C32H45NO7.2C31H43NO7/c2*1-6-27-21(4)12-13-31(40-27)17-25-16-24(39-31)11-10-20(3)14-19(2)8-7-9-23-18-37-29-28(33-36)22(5)15-26(30(34)38-25)32(23,29)35;2*1-18-7-6-8-23-17-36-28-27(32-35)21(4)14-26(31(23,28)34)29(33)37-25-15-24(10-9-19(2)13-18)39-30(16-25)12-11-20(3)22(5)38-30/h2*7-10,15,19,21,24-27,29,35-36H,6,11-14,16-18H2,1-5H3;2*6-9,14,18,20,22,24-26,28,34-35H,10-13,15-17H2,1-5H3/b8-7+,20-10+,23-9+,33-28+;8-7+,20-10+,23-9+,33-28-;7-6+,19-9+,23-8+,32-27+;7-6+,19-9+,23-8+,32-27-/t2*19-,21-,24+,25-,26-,27+,29+,31+,32+;2*18-,20-,22+,24+,25-,26-,28+,30-,31+/m0000/s1
• InChI Key： LKMMLHTWKLEARD-MGZQXKBQSA-N
• SMILES： [C@@]12(C=C(C)/C(=N\O)/[C@@]3([H])OCC(=CC=C[C@H](C)CC(C)=CC[C@]4([H])C[C@@]([H])(C[C@]5(CC[C@H](C)[C@@H](CC)O5)O4)OC1=O)[C@@]23O)[H].[C@@]12(C=C(C)/C(=N/O)/[C@]3(OCC(=CC=C[C@H](C)CC(=CC[C@]4([H])C[C@@]([H])(C[C@]5(CC[C@H](C)[C@@H](CC)O5)O4)OC1=O)C)[C@@]23O)[H])[H].[C@]12([H])C=C(C)/C(=N\O)/[C@@]3([H])OCC(=CC=C[C@H](C)CC(C)=CC[C@]4([H])C[C@@]([H])(C[C@@]5(O4)CC[C@H](C)[C@@H](C)O5)OC1=O)[C@@]23O.[C@]12([H])C=C(C)/C(=N/O)/[C@@]3([H])OCC(=CC=C[C@H](C)CC(C)=CC[C@]4([H])C[C@@]([H])(C[C@@]5(O4)CC[C@H](C)[C@@H](C)O5)OC1=O)[C@@]23O |c:11,58,108,155,t:13,19,60,65,110,116,157,163,&1:0,7,15,22,25,28,31,33,41,44,51,58,64,67,70,73,75,84,88,96,104,111,114,117,121,123,129,131,139,147,154,157,160,164,166,172|

Computed Properties

• Exact Mass: 2193.25000
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 158
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 169.6-177.4°
• Flash Point: 412℃
• Solubility: DMSO:100.0(最大浓度 mg/mL);91.13(最大浓度 mM)
• PSA: 427.24000
• LogP: 20.79420

Milbemycin oxime Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2588
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 orally in mice: 1000-1500 mg/kg (Ciba-Geigy)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Safety Term：6.1(b)